3-hydroxy-2H-pyran-2-one

Description

3-Hydroxy-2H-pyran-2-one is a pyranone derivative with the molecular formula C5H4O3 . It is also known by other names, including 3-hydroxy-2-pyrone and 3-hydroxypyran-2-one . The compound has a molecular weight of 112.08 g/mol . It exists as a solid at room temperature and has a melting point of 93.8 °C . The compound's boiling point is 149.97 °C at 760 mmHg .

This chemical is identified by the CAS Registry Number 496-64-0 . It is also characterized by its IUPAC name, 3-hydroxy-2H-pyran-2-one . The InChI code for this compound is 1S/C5H4O3/c6-4-2-1-3-8-5(4)7/h1-3,6H . Its InChIKey is LIPRKYKMVQPYPG-UHFFFAOYSA-N . Safety information indicates that it is a harmful substance, with hazard statements including H302, H315, H319, H332, and H335, and precautionary statements such as P261, P280, and P305+P351+P338 .

A similar compound is Maltol (3-hydroxy-2-methyl-4H-pyran-4-one), which also contains a pyranone ring . 3-Hydroxy-2H-pyran-2-one is used in various research applications .

• CAS No.: 496-64-0
• Product Name: 3-hydroxy-2H-pyran-2-one
• Molecular Formula: C5H4O3
• Molecular Weight: 112.08 g/mol
• IUPAC Name: 3-hydroxypyran-2-one
• Standard InChI: InChI=1S/C5H4O3/c6-4-2-1-3-8-5(4)7/h1-3,6H
• Standard InChIKey: LIPRKYKMVQPYPG-UHFFFAOYSA-N
• SMILES: C1=COC(=O)C(=C1)O
• Canonical SMILES: C1=COC(=O)C(=C1)O
• Synonyms: 3-hydroxy-2-pyranone;3-HYDROXY-2-PYRONE;3-Hydroxy-2H-pyran-2-one;Isopyromucic acid;3-hydroxypyran-2-one;6-hydroxy-2H-pyran-2-one
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• PubChem Compound: 68130
• Last Modified: Sep 13 2023